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SNIPER(ABL)-033 Profile

Table 1: Chemical and Biological Profile of SNIPER(ABL)-033

Attribute Details

CAS Number 2222354-18-7 [1] [2]

Molecular
Formula

C₆₁H₇₃F₃N₁₀O₉S₂ [1] [2]

Molecular
Weight

1211.42 g/mol [1] [2]

Biological
Activity

Induces reduction of BCR-ABL protein [1] [2]

DC₅₀ 0.3 μM [1] [2]

Mechanism PROTAC molecule; conjugates HG-7-85-01 (ABL inhibitor) to an LCL161 derivative
(IAP ligand) via a linker [1] [2]

Table 2: Components of SNIPER(ABL)-033
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Component Role Key Identifiers

HG-7-85-01 (ABL
inhibitor)

Warhead, targets BCR-ABL
protein

-

LCL161 derivative E3 Ubiquitin Ligase Ligand (IAP
ligand)

Recruits cellular degradation
machinery [1]

Linker Connects warhead and ligand -

Application Notes for Researchers

SNIPER(ABL)-033 is a proteolysis-targeting chimera (PROTAC) designed to degrade the oncogenic BCR-

ABL protein. Its mechanism relies on simultaneous binding to the target protein and E3 ubiquitin ligase,

triggering ubiquitination and subsequent proteasomal degradation of the target [1] [2]. This mechanism is

particularly relevant for investigating resistance to conventional kinase inhibitors in cancers like chronic

myeloid leukemia (CML).

One of the key ligands used in SNIPER(ABL)-033, HG-7-85-01-NH₂ (CAS: 1258391-29-5), has a

molecular formula of C₂₇H₂₇F₃N₆OS and a molecular weight of 540.60 g/mol [3] [4].

Guide to Accessing Full Protocols

The search results do not contain the detailed, step-by-step experimental methodologies you require. Here is

a guide on how to locate them:

Consult the Primary Literature: The key source cited for SNIPER(ABL)-033 is the paper by Shibata
et al. titled "Development of protein degradation inducers of oncogenic BCR-ABL protein by
conjugation of ABL kinase inhibitors and IAP ligands" published in Cancer Science (2017
Aug;108(8):1657-1666) [4]. This paper will contain the detailed experimental protocols.

Contact Suppliers: Companies that sell the compound, such as MedChemExpress (catalog #HY-
111871) and TargetMol (catalog #T18689), may provide additional supporting documentation or

technical support upon inquiry [1] [2].
Standard Experiment Types: When you access the primary literature, look for specific protocols on:
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Cellular Degradation Assays: Treating BCR-ABL positive cell lines with SNIPER(ABL)-033
and measuring protein levels via Western Blotting to determine DC₅₀ values.
Cell Viability/Proliferation Assays: Using assays like MTT or CellTiter-Glo to measure the

compound's effect on cell growth.
Ubiquitination Assays: Confirming the mechanism by detecting increased ubiquitination of

BCR-ABL after compound treatment.
In-vivo Formulation & Dosing: The product notes include potential formulations for animal

studies, such as solutions in DMSO, suspensions in carboxyl methyl cellulose sodium, or
mixtures with PEG300 and Tween 80 [3].

Mechanism of Action Workflow

The following diagram illustrates the theoretical mechanism of action for SNIPER(ABL)-033, based on the

described PROteolysis-Targeting Chimeras (PROTAC) concept.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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